Cas no 877868-87-6 (3,4-dihydro-6-iodo-1(2H)-Isoquinolinone)

• Product Name: 3,4-dihydro-6-iodo-1(2H)-Isoquinolinone
• CAS No: 877868-87-6
• MF: C₉H₈INO
• MW: 273.070394515991
• CID: 3030963
• PubChem ID: 21099521
• Update Time: 2025-06-15

3,4-dihydro-6-iodo-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-6-iodo-1(2H)-Isoquinolinone
• 6-iodo-3,4-dihydroisoquinolin-1(2H)-one
• DA-01733
• 877868-87-6
• SCHEMBL3152603
• 6-iodo-3,4-dihydro-2H-isoquinolin-1-one
• NZRSQRSFFPSTKO-UHFFFAOYSA-N
• 1(2H)-Isoquinolinone, 3,4-dihydro-6-iodo-

• Inchi： 1S/C9H8INO/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-2,5H,3-4H2,(H,11,12)
• InChI Key： NZRSQRSFFPSTKO-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(NCCC=2C=1)=O

Computed Properties

• Exact Mass: 272.96506g/mol
• Monoisotopic Mass: 272.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 3,4-dihydro-6-iodo-1(2H)-Isoquinolinone

Comprehensive Overview of 3,4-dihydro-6-iodo-1(2H)-Isoquinolinone (CAS No. 877868-87-6): Properties, Applications, and Research Insights

3,4-dihydro-6-iodo-1(2H)-Isoquinolinone (CAS No. 877868-87-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This iodinated derivative of isoquinolinone exhibits unique structural features, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₈INO, and precise iodine substitution at the 6-position contribute to its reactivity and potential applications in drug discovery.

In recent years, the demand for iodinated heterocycles like 3,4-dihydro-6-iodo-1(2H)-Isoquinolinone has surged due to their role in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig reactions. Researchers frequently search for "iodo-isoquinolinone synthesis" or "CAS 877868-87-6 applications," reflecting its relevance in modern synthetic methodologies. The compound's ability to serve as a versatile building block for kinase inhibitors and neuroactive agents aligns with trending topics in precision medicine and central nervous system (CNS) drug development.

The physicochemical properties of 3,4-dihydro-6-iodo-1(2H)-Isoquinolinone include a molecular weight of 273.08 g/mol and moderate solubility in polar organic solvents like DMSO and DMF. Its iodine atom enhances electrophilic aromatic substitution potential, a feature often explored in "halogenated isoquinoline derivatives" research. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for characterization, addressing frequent queries like "how to purify CAS 877868-87-6" or "NMR peaks for iodinated isoquinolinones."

From an industrial perspective, 3,4-dihydro-6-iodo-1(2H)-Isoquinolinone is often discussed alongside "green chemistry approaches" and "catalytic C-H activation," reflecting the growing emphasis on sustainable synthesis. Its stability under inert atmospheres and compatibility with palladium catalysts make it a candidate for high-throughput screening libraries, a hot topic in AI-driven drug discovery platforms.

Ongoing studies investigate the compound's role in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a trending area in biologics research. The isoquinolinone core is also being explored for fluorescent probes, addressing searches like "small-molecule imaging agents." Safety data sheets emphasize standard laboratory handling protocols, with no significant environmental hazards reported.

In conclusion, 3,4-dihydro-6-iodo-1(2H)-Isoquinolinone (CAS No. 877868-87-6) represents a multifaceted tool for medicinal chemists. Its intersection with catalysis, drug design, and material science ensures continued relevance in peer-reviewed literature and patent applications worldwide.